Cas no 18606-51-4 (Phosphonium,tris(4-fluorophenyl)methyl-, iodide (1:1))

Phosphonium,tris(4-fluorophenyl)methyl-, iodide (1:1) structure
18606-51-4 structure
Product Name:Phosphonium,tris(4-fluorophenyl)methyl-, iodide (1:1)
CAS No:18606-51-4
MF:C19H15F3IP
MW:458.195848703384
CID:228404
PubChem ID:24193835
Update Time:2025-04-19

Phosphonium,tris(4-fluorophenyl)methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phosphonium,tris(4-fluorophenyl)methyl-, iodide (1:1)
    • tris(4-fluorophenyl)-methylphosphanium,iodide
    • Methyl-tris-(4-fluor-phenyl)-phosphonium-iodid
    • Methyl-tris-< 4-fluor-phenyl> -phosphonium-iodid
    • NSC158465
    • Tris(4-fluorphenyl)methylphosphoniumiodid
    • DTXSID50638418
    • tris(4-fluorophenyl)-methylphosphanium;iodide
    • NSC-158465
    • Methyltris(4-fluorophenyl)phosphonium iodide
    • Tris(4-fluorophenyl)(methyl)phosphanium iodide
    • 18606-51-4
    • AKOS024430174
    • Inchi: 1S/C19H15F3P.HI/c1-23(17-8-2-14(20)3-9-17,18-10-4-15(21)5-11-18)19-12-6-16(22)7-13-19;/h2-13H,1H3;1H/q+1;/p-1
    • InChI Key: KPUDYJMGSVXHQF-UHFFFAOYSA-M
    • SMILES: [I-].[P+](C)(C1C=CC(=CC=1)F)(C1C=CC(=CC=1)F)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 457.99100
  • Monoisotopic Mass: 457.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 13.59000
  • LogP: 1.03160
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